Tert-butyl 2-methyl-1-oxido-3,4-dihydropyrrol-1-ium-2-carboxylate

• CAS No.: 387334-31-8
• Product Name: Tert-butyl 2-methyl-1-oxido-3,4-dihydropyrrol-1-ium-2-carboxylate
• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: tert-butyl 2-methyl-1-oxido-3,4-dihydropyrrol-1-ium-2-carboxylate
• Standard InChI: InChI=1S/C10H17NO3/c1-9(2,3)14-8(12)10(4)6-5-7-11(10)13/h7H,5-6H2,1-4H3
• Standard InChIKey: MDMUYJRRYYXDLZ-UHFFFAOYSA-N
• SMILES: CC1(CCC=[N+]1[O-])C(=O)OC(C)(C)C
• Canonical SMILES: CC1(CCC=[N+]1[O-])C(=O)OC(C)(C)C
• Description: BMPO is a cyclic nitrone spin trap that can be used for the detection and characterization of thiyl radicals, hydroxyl radicals, and superoxide anions in vitro or in vivo. The BMPO-superoxide adduct does not rapidly decompose to the hydroxyl adduct in cells (t½ = 23 min). Also, the ESR spectrum of the BMPO-glutathionyl adduct does not fully overlap with the spectrum of its hydroxyl adduct. Purified by crystallization and stored as a solid, BMPO has a longer shelf life than liquid spin traps.
• Synonyms: BocMPO
• Reference: 1.Zhao, H.,Joseph, J.,Zhang, H., et al. Synthesis and biochemical applications of a solid cyclic nitrone spin trap: A relatively superior trap for detecting superoxide anions and glutathiyl radicals. Free Radical Biology & Medicine 31(5), 599-606 (2001).
• PubChem Compound: 11241066
• Last Modified: Dec 23 2021